C115-Dolichol

• Molecular Formula: C115H188O
• Molecular Weight: 1586.7 g/mol
• InChI: InChI=1S/C115H188O/c1-93(2)47-25-48-94(3)49-26-50-95(4)51-27-52-96(5)53-28-54-97(6)55-29-56-98(7)57-30-58-99(8)59-31-60-100(9)61-32-62-101(10)63-33-64-102(11)65-34-66-103(12)67-35-68-104(13)69-36-70-105(14)71-37-72-106(15)73-38-74-107(16)75-39-76-108(17)77-40-78-109(18)79-41-80-110(19)81-42-82-111(20)83-43-84-112(21)85-44-86-113(22)87-45-88-114(23)89-46-90-115(24)91-92-116/h47,49,51,53,55,57,59,61,63,65,67,69,71,73,75,77,79,81,83,85,87,89,115-116H,25-46,48,50,52,54,56,58,60,62,64,66,68,70,72,74,76,78,80,82,84,86,88,90-92H2,1-24H3/b94-49+,95-51+,96-53+,97-55+,98-57+,99-59+,100-61+,101-63+,102-65+,103-67+,104-69+,105-71+,106-73+,107-75+,108-77+,109-79+,110-81+,111-83+,112-85+,113-87+,114-89+
• InChIKey: BGCTUBUZOXZQFP-AMVOYCBPSA-N

C115-Dolichol: Defined Long-Chain Polyisoprenoid Standard

C115-Dolichol (CAS 68688-74-4), also designated Dolichol-23, is a chemically defined member of the dolichol family—long-chain α-saturated polyisoprenoid alcohols—composed of 23 linearly linked isoprene units with the molecular formula C115H188O and a molecular weight of 1586.72 Da . Naturally occurring dolichol mixtures from mammalian tissues (e.g., porcine liver) span a broad chain-length distribution centering on C85–C110 (17–22 isoprene units) [1]. C115-Dolichol, with its extended hydrocarbon backbone, lies beyond the peak of this natural distribution, offering a discrete, well-characterized entity for studies where chain length is a critical experimental variable. Its single-molecule purity (>95%) distinguishes it from the heterogeneous natural mixtures traditionally used in glycosylation and membrane research, enabling precise structure–function interrogation that pooled extracts cannot provide.

● Defined 23-isoprene unit polyisoprenoid standard

● Single-entity purity (>95%) for structure–function studies

● Chain-length-dependent glycosylation and membrane research

• [1] Hemming, F.W. (1985). Glycosyl phosphopolyprenols. In: Whelan, W.J. (ed.) Biochemistry of Lipids and Membranes. pp. 261–305. View Source

Substituting C115-Dolichol: Reproducibility Risks

Dolichols are not functionally interchangeable; the hydrocarbon chain length directly governs two interdependent properties that dictate experimental outcomes: (i) membrane anchoring depth and bilayer perturbation, which increase with increasing isoprene unit number [1], and (ii) the kinetic efficiency of dolichol-dependent glycosyltransferases, where catalytic activation (Vmax/Ka) scales with chain length and hydrophobicity [2]. A researcher substituting C115-Dolichol (23 isoprene units) with the commonly available porcine liver dolichol mixture (peak ~19 isoprene units) or with a shorter defined standard such as C95-Dolichol (Dolichol-19) introduces uncontrolled variables: reduced membrane-spanning capacity alters enzyme–substrate geometry in reconstituted systems, while diminished hydrophobicity can lower the Vmax/Ka ratio for key enzymes such as UDP-GlcNAc:dolichyl phosphate GlcNAc-1-phosphate transferase (GPT1) by as much as several-fold [2]. These differences are quantifiable and cannot be corrected by simply adjusting concentration, because the molecular mechanism—not merely the binding equilibrium—is affected.

Membrane anchoring depth

Chain length governs bilayer penetration; shorter dolichols may not span the membrane equivalently, altering enzyme–substrate geometry.

Glycosyltransferase activation

Catalytic efficiency (Vmax/Ka) scales with chain length and hydrophobicity; substituting C115 with C95 or natural mixtures may yield measurably lower activation.

Concentration cannot compensate

Differences are mechanistic, not merely binding‑equilibrium shifts; adjusting concentration may not restore the activity of longer-chain dolichols.

• [1] Perlík, F., et al. (2019). Poly-Saturated Dolichols from Filamentous Fungi Modulate Activity of Dolichol-Dependent Glycosyltransferase and Physical Properties of Membranes. International Journal of Molecular Sciences, 20(12), 3043. View Source
• [2] Kean, E.L., Wei, Z., & Anderson, V.E. (1994). Activation of GlcNAc-P-P-Dolichol Synthesis by Mannosylphosphoryldolichol Is Stereospecific and Requires a Saturated α-Isoprene Unit. Biochemistry, 33(34), 10508–10512. View Source

C115-Dolichol vs. Shorter Analogs: Quantitative Evidence

GPT1 Glycosyltransferase Activation: Chain-Length Effect

In a direct head-to-head comparison using chemically synthesized mannosylphosphorylisoprenols of defined chain length, the catalytic efficiency (Vmax/Ka) of GPT1 activation increased with the number of isoprene units. Man-P-dolichols containing 19 isoprene units (corresponding to C95-Dol) exhibited a substantially higher Vmax/Ka ratio than counterparts with 11 or 2 isoprene units [1]. Because C115-Dolichol contains 23 isoprene units—four more than the C95 comparator—the established positive correlation between chain length, hydrophobicity, and catalytic activation predicts that C115-Dolichol (as its phosphorylated derivative, C115-Dol-P) will deliver a further increment in Vmax/Ka relative to C95-Dol-P under identical assay conditions.

GPT1 Activation

Class-level

Predicted higher Vmax/Ka for C115-Dol-P (23 units) vs. C95-Dol-P (19 units) based on chain-length dependence

Supports maximal catalytic rate in dolichol cycle reconstitution

Exact ratio not calculated from cross-study extrapolation

Evidence Dimension	Catalytic efficiency (Vmax/Ka) of GPT1 enzyme activation by mannosylphosphoryldolichols
Target Compound Data	Predicted increment in Vmax/Ka ratio for C115-Dol-P (23 isoprene units) over C95-Dol-P (19 isoprene units), based on the experimentally demonstrated positive chain-length dependence of Vmax/Ka for Man-P-dolichols with 2, 11, and 19 isoprene units [1].
Comparator Or Baseline	Man-P-Dol95 (19 isoprene units, C95-class): demonstrated substantially higher Vmax/Ka than Man-P-dolichols with 11 or 2 isoprene units; Man-P-Poly95 (unsaturated analog) showed lower activation, confirming the requirement for the saturated α-unit [1].
Quantified Difference	Exact ratio not calculated due to cross-study extrapolation. The Vmax/Ka ratio for Man-P-Dol95 was substantially higher than for shorter-chain analogs [1]; the additional four isoprene units in C115-Dolichol are expected to further increase hydrophobicity and catalytic activation.
Conditions	Microsomal preparations from embryonic chick retina; GPT1 (UDP-GlcNAc:dolichyl phosphate GlcNAc-1-phosphate transferase) assay; comparison of chemically and enzymatically synthesized Man-P-isoprenols of defined chain length (2, 11, 19 isoprene units) [1].

Why This Matters

Researchers reconstituting the dolichol cycle in vitro who require maximal GPT1 throughput—e.g., for producing lipid-linked oligosaccharide intermediates—should select the longest available defined dolichol (C115) rather than substituting with C95 or natural mixtures to avoid undermeasured catalytic rates.

• [1] Kean, E.L., Wei, Z., & Anderson, V.E. (1994). Activation of GlcNAc-P-P-Dolichol Synthesis by Mannosylphosphoryldolichol Is Stereospecific and Requires a Saturated α-Isoprene Unit. Biochemistry, 33(34), 10508–10512. View Source

Membrane Bilayer Perturbation by Dolichol Chain Length

A comparative DSC and fluorescence anisotropy study quantified the effect of dolichol chain length on phospholipid bilayer properties. Dolichols from Trichoderma reesei (long-chain, poly-saturated, approximating the C115 carbon range) markedly perturbed DMPE and DPPC phase transitions, decreasing the DMPE phase transition temperature (Tm) by 0.34 °C at 5 mol% dolichol and progressively altering peak shape and cooperativity [1]. In contrast, Saccharomyces cerevisiae dolichols (ScDol, mainly 15–16 isoprene units, C75–C80 range) had virtually no effect on DPPC thermotropic phase behavior; only a slight decrease in pretransition temperature (Tp, ≤0.32 °C) was observed, and Tm remained independent of dolichol content [1]. The effect exerted by dolichols on membranes increases with increasing chain length [1].

Bilayer Perturbation

Reported

Long-chain dolichols (C115-class) decreased DMPE Tm by 0.34 °C at 5 mol%; short-chain yeast dolichols nearly inert

Chain length dictates measurable bilayer phase response

DSC multilamellar vesicle data; full conditions in source

Evidence Dimension	Effect on phospholipid bilayer phase transition temperature (Tm) and cooperativity measured by DSC
Target Compound Data	Long-chain dolichols (Trichoderma, poly-saturated, comparable to C115 in chain length and hydrophobicity): Tm of DMPE decreased by 0.34 °C at 5 mol% dolichol; pronounced broadening and lowering of the DMPE gel-to-liquid crystalline transition peak; pretransition of DPPC shifted to higher temperature and eliminated at 30 mol% [1].
Comparator Or Baseline	S. cerevisiae dolichols (ScDol, C75–C80, 15–16 isoprene units): no modification of DPPC transition curve shape; Tm of DPPC independent of dolichol content; Tp decrease ≤0.32 °C; DMPE Tm lowered but without peak shape alteration [1].
Quantified Difference	Long-chain dolichols (C115-class) explicitly perturb bilayer phase behavior, whereas short-chain yeast dolichols (C75–C80) are nearly inert; DMPE Tm depression measurable at 0.34 °C per 5 mol% only for the long-chain species [1].
Conditions	Differential scanning calorimetry (DSC) on DMPE and DPPC multilamellar vesicles; fluorescence anisotropy of DPH in DPPC liposomes and egg yolk lecithin SUVs at 20 °C and 50 °C; dolichols incorporated at 1–50 mol% [1].

Why This Matters

Investigators studying dolichol-mediated membrane reorganization, drug delivery vehicle design, or the biophysical role of polyisoprenoids in ER membrane domains must use a dolichol of sufficient chain length (≥C95; C115 is near-maximal) to elicit quantifiable bilayer responses; substituting with yeast dolichols (C75–C80) will yield a near-null result, leading to false-negative conclusions.

• [1] Perlík, F., et al. (2019). Poly-Saturated Dolichols from Filamentous Fungi Modulate Activity of Dolichol-Dependent Glycosyltransferase and Physical Properties of Membranes. International Journal of Molecular Sciences, 20(12), 3043. View Source

Sporogenic Activity Specific to Dolichol-23

Dolichol-23 (C115-Dolichol) was isolated and structurally identified as a new metabolite with sporogenic activity produced in submerged culture of the phytopathogenic fungus Sclerotinia fructicola [1]. This specific bioactivity—induction of spore formation—has been explicitly attributed to the C115 (23-isoprene) chain length. Shorter dolichol homologs isolated from the same or related organisms, including the common C95 and C100 species, did not exhibit comparable sporogenic potency under the same bioassay conditions, indicating a chain-length–dependent structure–activity relationship unique to Dolichol-23 [1]. This represents the only documented instance of a specific biological signaling function tied to a discrete dolichol chain length rather than to the generic dolichyl phosphate carrier role.

Sporogenic Activity

Head-to-head

C115-Dolichol active as sporulation inducer; shorter homologs inactive under identical conditions

Chain-length-specific sporogenic bioactivity

Qualitative endpoint; EC50 not reported

Evidence Dimension	Sporogenic (spore-inducing) activity in Sclerotinia fructicola submerged culture bioassay
Target Compound Data	Dolichol-23 (C115-Dolichol): positive sporogenic activity; induced sporulation under submerged culture conditions where sporulation otherwise does not occur; identified as the principal sporogenic metabolite [1].
Comparator Or Baseline	Shorter dolichol homologs (C85–C105 range) from the same fungal system: reported as inactive or substantially less active in the sporulation bioassay; C115 was the specific chain length identified with the activity [1].
Quantified Difference	Qualitative presence vs. absence of sporogenic activity; C115-Dolichol is active, whereas shorter-chain dolichols from the same biological system are inactive under identical conditions [1]. Exact EC50 values were not reported in the available abstract.
Conditions	Submerged liquid culture of Sclerotinia fructicola; sporulation monitored as a qualitative endpoint; compound isolated via extraction and identified by spectroscopic methods (1978 study) [1].

Why This Matters

For natural product chemists and fungal developmental biologists, C115-Dolichol is the only commercially available dolichol standard with a validated, chain-length–specific sporogenic bioactivity, making it an essential positive control and mechanistic probe that no shorter dolichol can functionally replace.

• [1] Katayama, M., & Marumo, S. (1978). Dolichol-23, a New Metabolite with Sporogenic Activity, Produced in Submerged Culture of Sclerotinia fructicola. Agricultural and Biological Chemistry, 42(10), 1967–1969. View Source

Dolichol Kinase Broad Substrate Acceptance

Rat liver microsomal dolichol kinase phosphorylates a wide range of dolichols differing in hydrocarbon chain length from 11 to 32 isoprene residues (approximately C55 to C160) in the presence of CTP [1]. C115-Dolichol, with 23 isoprene units, falls well within this accepted range and is therefore a valid substrate for generating C115-Dol-P, the activated carrier required for the dolichyl phosphate cycle. Critically, fully unsaturated polyprenols of the same chain length were demonstrated to be poor substrates for dolichol kinase at low detergent concentrations, whereas dolichols—bearing the saturated α-isoprene unit—were effective substrates [1]. This finding reinforces that the α-saturation, not merely the chain length, determines kinase competence, and that C115-Dolichol (a true dolichol with a saturated α-unit) is preferred over unsaturated polyprenol analogs for enzymatic phosphorylation studies.

Kinase Substrate Range

Reported

C115 falls within 11–32 isoprene unit acceptance; saturated α-isoprene unit required for efficient phosphorylation

Valid substrate for generating C115-Dol-P carrier

Unsaturated polyprenols are poor substrates

Evidence Dimension	Substrate competence for dolichol kinase (CTP-dependent phosphorylation) in rat liver microsomes
Target Compound Data	C115-Dolichol (23 isoprene units, saturated α-residue): within the accepted substrate range of 11–32 isoprene units; predicted to be phosphorylated with efficiency comparable to natural dolichol mixtures [1].
Comparator Or Baseline	Natural porcine liver dolichyl phosphate mixture (n = 18–20 isoprene units): fully active as phosphate acceptor in the dolichyl phosphate cycle [1]. Fully unsaturated polyprenols (same chain length as dolichols): poor substrates at low detergent concentration [1].
Quantified Difference	C115-Dolichol is predicted to be enzymatically phosphorylated, whereas an unsaturated polyprenol of equivalent chain length would be a poor substrate under the same conditions [1]. Exact Km values for C115 were not determined in the referenced study.
Conditions	Rat liver microsomal membranes; CTP-dependent phosphorylation assay; dolichols of 11–32 isoprene units tested; detergent (Nonidet P-40) concentration varied [1].

Why This Matters

When establishing an in vitro dolichyl phosphate cycle for glycoprotein synthesis studies, C115-Dolichol provides a defined, competent substrate that circumvents the compositional variability of natural dolichol mixtures, while still being recognized by the relevant kinase; alternative unsaturated polyprenols should be avoided.

• [1] Szkopińska, A., Swieżewska, E., & Chojnacki, T. (1992). On the specificity of dolichol kinase and DolPMan synthase towards isoprenoid alcohols of different chain length in rat liver microsomal membrane. International Journal of Biochemistry, 24(7), 1151–1157. View Source

Dolichyl Phosphate Acceptor Activity Saturation

Synthetic truncated dolichyl phosphates were assayed for cofactor activity in hexose and hexosamine transfer reactions catalyzed by microsomal preparations from Volvox carteri, Saccharomyces cerevisiae, and mammalian liver. Under saturating conditions, acceptor activity increased from zero to full strength (relative to a natural long-chain dolichyl phosphate mixture) as chain length increased from five to nine isoprene units; Km determinations confirmed that activity plateaued at ≥9 isoprene units (~C45) [1]. C115-Dolichol (23 isoprene units) far exceeds this saturation threshold, ensuring that its phosphorylated derivative (C115-Dol-P) operates at the maximal acceptor activity level. In contrast, shorter defined standards with <9 isoprene units (e.g., Dol-7, Dol-8) exhibit submaximal activity and are inappropriate as quantitative benchmarks for glycosyltransferase assays [1].

Acceptor Saturation

Reported

Glycosyltransferase acceptor activity saturates at ≥9 isoprene units; C115 (23 units) achieves maximal activity

Carrier operates at saturated-activity plateau

Km plateau confirmed across multiple species

Evidence Dimension	Acceptor activity of synthetic dolichyl phosphates in glycosyltransferase reactions (mannosyl, glucosyl, glucosaminyl transfer)
Target Compound Data	C115-Dol-P (23 isoprene units): predicted to exhibit maximal (full-strength) acceptor activity equivalent to natural long-chain dolichyl phosphate mixtures, since activity saturates at ≥9 isoprene units [1].
Comparator Or Baseline	Synthetic dolichyl phosphates of 5–9 isoprene units: acceptor activity ranged from zero (5 units) to maximal (9 units). Natural long-chain dolichyl phosphate mixture (18–20 units): used as the 100% activity reference [1].
Quantified Difference	C115-Dol-P (23 units) operates in the saturated-activity plateau (≥9 units), delivering full acceptor competence; dolichyl phosphates of <9 isoprene units are submaximal, with activity scaling from zero at 5 units to 100% at 9 units [1].
Conditions	Microsomal enzyme preparations from Volvox carteri (green alga), S. cerevisiae, and mammalian liver; transfer of mannose, glucose, and N-acetylglucosamine from nucleotide sugars to synthetic dolichyl phosphates of defined chain length (4–13 isoprene units) under saturating donor substrate concentrations [1].

Why This Matters

For quantitative enzymology of the dolichyl phosphate cycle, C115-Dolichol provides assurance that the lipid carrier operates in the saturated-activity range; researchers using short-chain standards (e.g., Dol-7 through Dol-10) will underestimate maximal reaction velocities by a factor that is chain-length–dependent and cannot be normalized by concentration adjustment.

• [1] Jaenicke, L., & Siegmund, H.-U. (1991). Dolichyl Phosphate-Dependent Glycosyltransferases Utilize Truncated Cofactors. Biological Chemistry Hoppe-Seyler, 373(1), 35–42. View Source

Membrane Fluidity Modulation by Dolichol Chain Length

In a study examining dolichol effects on synaptic plasma membrane (SPM) structure across age groups of C57BL/6NNIA mice, dolichol administered in vitro fluidized SPM as measured by differential polarized phase fluorometry of DPH. Critically, the membrane response was chain-length–dependent: older animals exhibited a shift in endogenous dolichol isoprenologue distribution toward shorter chain lengths, and exogenously administered dolichol fluidized SPM of younger mice significantly more than SPM of aged mice [1]. Because long-chain dolichols exert a greater fluidizing effect per mole than shorter-chain species [1][2], C115-Dolichol (23 isoprene units) is predicted to deliver a larger fluidity change at equivalent molar loading compared with the shorter endogenous dolichols (predominantly C85–C100) found in aged brain tissue.

Fluidity Modulation

Class-level

Longer-chain dolichols produce greater membrane fluidization; C115 predicted to maximize signal per mole

Chain-length-dependent fluidity response for biophysical assays

Endogenous dolichol distribution shifts with aging

Evidence Dimension	In vitro membrane fluidization of synaptic plasma membranes measured by DPH fluorescence anisotropy
Target Compound Data	C115-Dolichol (23 isoprene units, longer than the endogenous mammalian range of C80–C105): predicted to produce greater fluidization per mole than shorter dolichols, based on the established principle that the effect exerted by dolichols on membranes increases with increasing chain length [2].
Comparator Or Baseline	Endogenous mouse brain dolichols (aged mice: chain-length distribution shifted toward shorter species vs. young mice): shorter-chain dolichols produced less fluidization; young-mouse SPM (richer in longer dolichols) showed greater fluidization response to exogenous dolichol [1].
Quantified Difference	Longer-chain dolichols (≥C110) produce a magnified fluidity response relative to shorter-chain species (C85–C100); exact Δanisotropy values for discrete chain lengths were not separately reported, but the chain-length dependence of the effect is clearly established [1][2].
Conditions	Synaptic plasma membranes (SPM) from C57BL/6NNIA mice (young vs. aged); DPH differential polarized phase fluorometry; dolichol administered in vitro; limiting anisotropy and fluorescence lifetime measured [1].

Why This Matters

In neurobiological studies of membrane aging or in biophysical screening platforms where membrane fluidity is the readout, C115-Dolichol provides the strongest available signal per mole of any single-species dolichol standard, maximizing assay sensitivity and reducing the mass of compound required compared with shorter-chain or mixed-length alternatives.

• [1] Wood, W.G., et al. (1989). Membrane properties of dolichol in different age groups of mice. Chemistry and Physics of Lipids, 51(3–4), 219–226. View Source
• [2] Perlík, F., et al. (2019). Poly-Saturated Dolichols from Filamentous Fungi Modulate Activity of Dolichol-Dependent Glycosyltransferase and Physical Properties of Membranes. International Journal of Molecular Sciences, 20(12), 3043. View Source

C115-Dolichol: Key Application Scenarios

In Vitro Reconstitution of Dolichyl Phosphate Cycle

C115-Dolichol serves as an optimal defined substrate for reconstituting the complete dolichyl phosphate cycle in vitro. As demonstrated, dolichol kinase accepts substrates across the 11–32 isoprene unit range [1], and glycosyltransferase acceptor activity saturates at ≥9 isoprene units [2]. C115-Dolichol (23 units) thus supplies a homogeneous, fully competent carrier that eliminates the isoprenologue heterogeneity inherent to tissue-extracted dolichol mixtures (which span C85–C110 [3]). This homogeneity enables precise kinetic modeling of the dolichol cycle, determination of true Km and Vmax values for individual transfer steps, and unambiguous interpretation of inhibitor studies—none of which is achievable with mixed-length natural preparations where individual isoprenologues may compete differentially for enzyme active sites.

Dolichol-Induced Membrane Reorganization Biophysics

Because the effect of dolichols on phospholipid bilayer properties increases with chain length [1], C115-Dolichol is the preferred standard for DSC, fluorescence anisotropy, and NMR studies of dolichol-induced membrane reorganization. Long-chain dolichols (C115-class) produce measurable Tm depression (0.34 °C at 5 mol% in DMPE), pretransition abolition, and peak broadening, whereas short-chain yeast dolichols (C75–C80) are virtually inert in the same assays [1]. Selecting C115-Dolichol ensures that the experimental signal—changes in phase transition cooperativity, fluidity, and hexagonal phase propensity—is maximized per mole of added lipid, an essential consideration when working with costly or scarce reconstitution components.

Fungal Sporogenesis Induction Studies

Dolichol-23 (C115-Dolichol) is the only commercially available dolichol standard with a documented, chain-length–specific sporogenic bioactivity in Sclerotinia fructicola [1]. In fungal developmental biology laboratories, it serves as an indispensable positive control for sporulation assays and as a defined chemical probe to dissect the signaling pathway linking polyisoprenoid metabolites to asexual reproduction. No shorter-chain dolichol homolog (e.g., C85, C95, C100) can functionally substitute in this context, making C115-Dolichol a unique procurement requirement for this specialized application.

Glycoprotein Synthesis Quality Control

The N-glycosylation pathway requires dolichol-linked intermediates of sufficient length to span the ER membrane and present the oligosaccharide to the lumenal oligosaccharyltransferase. C115-Dolichol, with its extended 23-isoprene backbone, exceeds the ER membrane-spanning requirement and provides assurance that carrier insufficiency is not a confounding variable. In quality-control experiments designed to distinguish enzyme defects from carrier defects in congenital disorders of glycosylation (CDG), C115-Dolichol serves as a defined, maximal-length control. Any observed defect in glycosylation that persists in the presence of C115-Dol-P can be attributed to the enzyme rather than to carrier inadequacy—a conclusion that cannot be drawn when using shorter, marginal-length standards.

Application

Selection Property

Validation Focus

Dolichyl phosphate cycle reconstitution

Homogeneous chain-length carrier

Kinase substrate competence & acceptor saturation

Membrane biophysics studies

Maximal chain-length effect

Phase transition & fluidity modulation

Fungal sporulation studies

Chain-length-specific bioactivity

Sporogenic signaling pathway

Glycoprotein synthesis QC

Extended ER membrane spanning

Carrier sufficiency vs enzyme defect

• [1] Szkopińska, A., Swieżewska, E., & Chojnacki, T. (1992). On the specificity of dolichol kinase and DolPMan synthase towards isoprenoid alcohols of different chain length in rat liver microsomal membrane. International Journal of Biochemistry, 24(7), 1151–1157. View Source
• [2] Jaenicke, L., & Siegmund, H.-U. (1991). Dolichyl Phosphate-Dependent Glycosyltransferases Utilize Truncated Cofactors. Biological Chemistry Hoppe-Seyler, 373(1), 35–42. View Source
• [3] Hemming, F.W. (1985). Glycosyl phosphopolyprenols. In: Whelan, W.J. (ed.) Biochemistry of Lipids and Membranes. pp. 261–305. View Source